Cas no 1429893-25-3 (3-bromo-2-(4-fluorophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine)

3-bromo-2-(4-fluorophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine structure
1429893-25-3 structure
Product Name:3-bromo-2-(4-fluorophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
CAS No:1429893-25-3
MF:C12H10BrFN2O
MW:297.123005390167
MDL:MFCD32068255
CID:5085756
PubChem ID:89488446
Update Time:2024-11-07

3-bromo-2-(4-fluorophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(4-fluorophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine
    • SCHEMBL14845022
    • F76509
    • 1429893-25-3
    • 3-bromo-2-(4-fluorophenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine
    • MDL: MFCD32068255
    • Inchi: 1S/C12H10BrFN2O/c13-10-11(8-2-4-9(14)5-3-8)15-16-6-1-7-17-12(10)16/h2-5H,1,6-7H2
    • InChI Key: CXEMAQKHSSUHHS-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC(=CC=2)F)=NN2C=1OCCC2

Computed Properties

  • Exact Mass: 295.99605g/mol
  • Monoisotopic Mass: 295.99605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 27

3-bromo-2-(4-fluorophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine Pricemore >>

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